![molecular formula C8H7N3O2 B1591941 Methyl 3H-imidazo[4,5-C]pyridine-6-carboxylate CAS No. 82523-07-7](/img/structure/B1591941.png)
Methyl 3H-imidazo[4,5-C]pyridine-6-carboxylate
Overview
Description
Scientific Research Applications
Synthesis and Functionalization
Experimental and Theoretical Studies on 4-Benzoyl-1,5-Diphenyl-1H-Pyrazole-3-Carboxylic Acid : This research involved the synthesis of imidazo[4,5-b]pyridine derivatives through reactions involving acid chlorides and diamines. The study provides insights into the mechanisms of these reactions, offering a foundation for further functionalization of imidazo[4,5-C]pyridine compounds (Yıldırım, Kandemirli, & Demir, 2005).
Water-mediated Hydroamination and Silver-catalyzed Aminooxygenation : Demonstrates aqueous synthesis methods for methylimidazo[1,2-a]pyridines, including imidazo[4,5-C]pyridine derivatives, without the need for deliberate catalyst addition, showcasing an environmentally friendly approach to synthesizing these compounds (Mohan, Rao, & Adimurthy, 2013).
Molecular Structure and Spectroscopy
Vibrational Spectra, X-ray, and Molecular Structure Analysis : This study used density functional theory (DFT) and X-ray spectroscopy to determine the molecular structure, vibrational energy levels, and potential energy distribution of imidazo[4,5-b]pyridine and its methyl derivatives. It provides critical data on the molecular characteristics of these compounds, which is vital for understanding their chemical behavior and potential applications (Lorenc et al., 2008).
Biological Activity and Potential Applications
Imidazo[1,5-a]pyridine Carbenes in Organic Synthesis : Illustrates the use of imidazo[1,5-a]pyridine carbenes for synthesizing fully substituted furans, highlighting the potential of imidazo[4,5-C]pyridine derivatives in organic synthesis and their role in developing pharmaceuticals and other valuable chemical entities (Pan et al., 2010).
Akt Kinase Antagonist Activity : Imidazo[4,5-c]pyridine analogs have been explored for their potential as Akt kinase antagonists, indicating their significance in developing treatments for cancer and arthritis. This application demonstrates the therapeutic potential of compounds within this chemical class (Lippa, 2007).
Future Directions
Imidazo[4,5-C]pyridine compounds have been recognized as a “drug prejudice” scaffold for their wide range of applications in medicinal chemistry . They exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) . Therefore, future research could focus on exploring the potential therapeutic applications of “Methyl 3H-imidazo[4,5-C]pyridine-6-carboxylate”.
Properties
IUPAC Name |
methyl 3H-imidazo[4,5-c]pyridine-6-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O2/c1-13-8(12)6-2-5-7(3-9-6)11-4-10-5/h2-4H,1H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTZVKSLCCQTAJE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NC=C2C(=C1)N=CN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60619551 | |
Record name | Methyl 3H-imidazo[4,5-c]pyridine-6-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60619551 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
82523-07-7 | |
Record name | 3H-Imidazo[4,5-c]pyridine-6-carboxylic acid, methyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=82523-07-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 3H-imidazo[4,5-c]pyridine-6-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60619551 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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